Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
![1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/284486-91-5x300.png)
284486-91-5 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284486-91-5
Molecular Formula:C15H11FIN3O2
Molecular Weight:411.169618844986
CID:1434762
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
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- InChIKey: HGNFTINEEIDDLT-UHFFFAOYSA-N
- Inchi: 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
- SMILES: C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1
Computed Properties
- Exact Mass: 410.98763
Experimental Properties
- PSA: 78.01
- Boiling Point: 581.0±50.0 °C(Predicted)
- pka: 2.98±0.30(Predicted)
- Density: 1.901±0.06 g/cm3(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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1. Front cover
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Sandeep Kumar Sharma,Vivek Pachauri,Sven Ingebrandt,Suman Singh RSC Adv., 2021,11, 2167-2174
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Houchen Wang,Mingyue Chen,Yuanyuan Zhu,Yu Li,Han Zhang,Tiesheng Shi Org. Chem. Front., 2022,9, 1254-1260
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Nguyen Tien Trung,Nguyen Thi Thu Trang,Vu Thi Ngan,Duong Tuan Quang,Minh Tho Nguyen RSC Adv., 2016,6, 31401-31409
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Meiyun Chen,Yingqi Chen,Wentai Zhang,Sheng Zhao,Juan Wang,Jinlong Mao,Wei Li,Yuancong Zhao,Nan Huang,Guojiang Wan RSC Adv., 2016,6, 15247-15259
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Yasuko Kuroda,Kyoko Naito,Kana Murakami,Chihiro Yamamoto,Shoko Yabe,Shizuka Yonemura,Arimasa Matsumoto,Hajime Katano Dalton Trans., 2021,50, 4133-4144
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Xiaoling Teng,Xiangkun Li,Hao Yang,Lu Guan,Yuqi Li,Huiru Yun,Zhaohui Li,Qiang Li,Han Hu,Zhiyu Wang,Mingbo Wu Chem. Sci., 2023,14, 2455-2460
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Giovanni Doni,Riccardo Nifosì,Ashley A. Ellsworth,Giovanni M. Pavan Nanoscale, 2017,9, 10966-10966
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Milena Vujanović,Tatjana Majkić,Gökhan Zengin,Ivana Beara,Vladimir Tomović,Branislav Šojić,Saša Đurović,Marija Radojković RSC Adv., 2020,10, 44805-44814
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10. Legal notes
284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-) Related Products
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